Cas no 54855-81-1 (2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one)

• Product Name: 2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one
• CAS No: 54855-81-1
• MF: C₉H₈N₂OS
• MW: 192.237620353699
• MDL: MFCD00463044
• CID: 1083195
• PubChem ID: 135427104
• Update Time: 2025-10-12

2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)quinazolin-4(3H)-one
• 2-(METHYLTHIO)QUINAZOLIN-4(1H)-ONE
• 2-methylsulfanyl-1H-quinazolin-4-one
• 2-(methylsulfanyl)-4(3H)-quinazolinone
• 2-(methylsulfanyl)-quinazolin-4(3H)-one
• 2-Methylsulfanyl-3H-quinazolin-4-on
• 2-methylsulfanyl-3H-quinazolin-4-one
• 2-methylthio-4(3H)-quinazolinone
• 2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one
• LHZQTWZRKDRJGT-UHFFFAOYSA-N
• AKOS004903256
• F13464
• 7W-0349
• CS-0078754
• MFCD00463044
• 2-(methylsulfanyl)quinazolin-4(1H)-one
• 2-methylthio-4-oxo-3,4-dihydroquinazoline
• 54855-81-1
• 4(1H)-Quinazolinone, 2-(methylthio)-
• HMS1367P12
• AC-20651
• 2-Methylthio-4-quinazolone
• AI-204/31719023
• BS-3059
• 2-(methylsulfanyl)quinazolin-4(3H)-one
• InChI=1/C9H8N2OS/c1-13-9-10-7-5-3-2-4-6(7)8(12)11-9/h2-5H,1H3,(H,10,11,12
• 2-(METHYLSULFANYL)-3H-QUINAZOLIN-4-ONE
• STL058647
• 2-methylthio-4-quinazolinone
• Bionet2_001398
• 2-(methylsulfanyl)quinazolin-4-ol
• AKOS005711089
• STK100324
• SCHEMBL290313
• DTXSID80358511
• 2-methylthioquinazolin-4(3H)-one
• AKOS016846254
• SCHEMBL8810477
• F1907-2282
• DB-071913

• MDL： MFCD00463044
• Inchi： 1S/C9H8N2OS/c1-13-9-10-7-5-3-2-4-6(7)8(12)11-9/h2-5H,1H3,(H,10,11,12)
• InChI Key： LHZQTWZRKDRJGT-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 192.03600
• Monoisotopic Mass: 192.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• PSA: 71.05000
• LogP: 1.64500

2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one

Introduction to 2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one (CAS No. 54855-81-1)

2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one, also known by its CAS number 54855-81-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory properties. The unique structure of 2-(methylsulfanyl)-3,4-dihydroquinazolin-4-one makes it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one consists of a quinazoline ring system fused with a methylthio group at the 2-position. This structural feature imparts specific chemical and biological properties that have been extensively studied in recent years. The presence of the methylthio group enhances the lipophilicity and stability of the molecule, which are crucial factors in drug design and development.

In terms of its synthesis, 2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one can be prepared through various methods. One common approach involves the reaction of 2-aminoacetophenone with methyl thiourea followed by cyclization under appropriate conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

The biological activities of 2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one have been extensively investigated in both in vitro and in vivo studies. Research has shown that this compound exhibits potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

In addition to its antitumor properties, 2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one has also demonstrated significant antimicrobial activity. Studies have shown that it is effective against both Gram-positive and Gram-negative bacteria, as well as certain fungal species. The broad-spectrum antimicrobial activity makes it a promising candidate for the development of new antibiotics to combat multidrug-resistant pathogens.

The anti-inflammatory properties of 2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one have also been explored. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and promoting tissue repair.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings suggest that this compound has a favorable safety profile and may be suitable for further clinical development.

The pharmacokinetic properties of 2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one have also been studied to optimize its therapeutic potential. Research has shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug delivery and patient compliance. Additionally, the compound has been found to exhibit low toxicity in preclinical studies, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 2-(Methylsulfanyl)-3,4-dihydroquinazolin-4-one (CAS No. 54855-81-1) is a promising compound with diverse biological activities that make it a valuable candidate for various therapeutic applications. Its unique chemical structure and favorable pharmacological properties position it as a potential lead compound in the development of new drugs for cancer, infectious diseases, and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.